molecular formula C8H8O3S B8303686 2-(beta-Hydroxyethylthio)-1,4-benzoquinone

2-(beta-Hydroxyethylthio)-1,4-benzoquinone

Cat. No.: B8303686
M. Wt: 184.21 g/mol
InChI Key: OFRZEEDYXRMVSH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(beta-Hydroxyethylthio)-1,4-benzoquinone is a useful research compound. Its molecular formula is C8H8O3S and its molecular weight is 184.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H8O3S

Molecular Weight

184.21 g/mol

IUPAC Name

2-(2-hydroxyethylsulfanyl)cyclohexa-2,5-diene-1,4-dione

InChI

InChI=1S/C8H8O3S/c9-3-4-12-8-5-6(10)1-2-7(8)11/h1-2,5,9H,3-4H2

InChI Key

OFRZEEDYXRMVSH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=O)C(=CC1=O)SCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Mercaptoethanol (25.9 ml, 0.368 mole) is added in a single amount to a suspension of p-benzoquinone (80 g, 0.736 mole) in absolute ethanol (500 ml), with stirring and while bubbling nitrogen through the suspension. The temperature rises from 22° C. to 45° C. within 30 seconds and the mixture becomes a homogeneous red-brown. At the end of 15 minutes, a precipitate appears. The mixture is left to stand with stirring for 2 hours and filtered through a no. 4 frit. The orange-red precipitate is washed with 3×50 ml of cold ethanol and dried. Orange crystals are obtained
Quantity
25.9 mL
Type
reactant
Reaction Step One
Quantity
80 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One

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